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Regulatory Limits on Tributyltin

Region/Authority Regulatory Limit / Measure Key Details / Status

International Maritime
Organization (IMO)

Global ban on TBT in anti-fouling

systems [1].

Ban implemented from 2003;

convention entered force 2008
[1].

Rotterdam Convention Listed in Annex III, subject to Prior
Informed Consent (PIC) procedure

[2] [3].

Many parties have chosen "no
consent to import" [2].

European Union Water Quality: Annual average

0.0002 µg/L, maximum 0.0015 µg/L
[3].

Set by EU Directive

2008/105/EC [3].

Not approved as a pesticide (EC
1107/2009) [3].

United Kingdom Water Quality: Annual average
0.0002 µg/L, maximum 0.0015 µg/L
[3].

Statutory standard for surface
water quality [3].
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Region/Authority Regulatory Limit / Measure Key Details / Status

Denmark Occupational Exposure: 8-hour limit
0.05 mg/m³ [4].

Applies to Tributyltin Hydride [4].

United Kingdom Occupational Exposure: 8-hour limit
0.1 mg/m³ [4].

Applies to Tributyltin Hydride [4].

Analytical Methods for Detection

For your work in creating comparison guides, standardized analytical protocols are essential. Research

methodologies for detecting TBT in environmental samples like sediments and tissues are well-established

and involve a multi-step process [5].

The workflow below outlines the general procedure for quantifying TBT in solid matrices:
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Sample (Sediment/Tissue)

Extraction
(Organic Solvent, often acidified)

Derivatization
(Convert to volatile alkyl/hydride)

Separation
(Gas Chromatography)

Detection

Atomic Absorption
Spectrophotometry Mass Spectrometry Flame Photometric

Detection

Click to download full resolution via product page

This method allows for accurate quantitation at concentrations below 10 nanograms per gram (ng/g) of

sample [5]. Achieving high confidence in environmental data requires significant replication; one study on

oysters found that ten replicates were needed to assess contamination within a 95% confidence level [5].

Broader Regulatory Context

Beyond numerical limits, broader bans and restrictions are in place globally due to TBT's high toxicity and

environmental persistence.
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International Bans: The International Maritime Organization (IMO) implemented a worldwide ban on

the use of TBT in anti-fouling paints on ship hulls, which took effect in 2003, with the convention
entering full force in 2008 [1].

Endocrine Disruption: TBT is a confirmed endocrine disruptor, causing severe reproductive effects
like imposex (the development of male sex organs in female gastropods) at extremely low

concentrations, in the range of nanograms per liter [2] [3] [1].
Environmental Persistence: Although its half-life in water is one to two weeks, TBT strongly adheres

to sediments, where it can persist for years or even decades, acting as a long-term reservoir of
contamination [2] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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